N-(2-nitrophenyl)-4-(1-piperidinylsulfonyl)benzamide

• IUPAC Name: N-(2-nitrophenyl)-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C18H19N3O5S/c22-18(19-16-6-2-3-7-17(16)21(23)24)14-8-10-15(11-9-14)27(25,26)20-12-4-1-5-13-20/h2-3,6-11H,1,4-5,12-13H2,(H,19,22)
• InChI Key: IRROIPYXOOWLMZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C18H19N3O5S
• Molecular Weight: 389.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-(2-Nitrophenyl)-4-(1-piperidinylsulfonyl)benzamide typically involves multi-step chemical reactions, starting from basic aromatic compounds or amides. For example, N-{[(4-Nitrophenyl)amino]methyl}benzamide was synthesized from (benzamidomethyl)triethylammonium chloride and 4-nitroaniline in aqueous media, demonstrating a general approach to synthesizing nitrophenyl benzamides through nucleophilic substitution reactions followed by amide formation (Buzarevski et al., 2014).

Molecular Structure Analysis

The crystal structure and molecular geometry of related nitrophenyl benzamides have been characterized using X-ray diffraction techniques. For instance, 2-Nitro-N-(4-nitrophenyl)benzamide crystallizes in the orthorhombic space group, showcasing the dihedral angles between aromatic rings and the orientation of nitro groups, which are crucial for understanding the molecule's reactivity and interaction capabilities (Saeed, Hussain, & Flörke, 2008).

Chemical Reactions and Properties

Nitrophenyl benzamides participate in various chemical reactions, including nucleophilic substitutions and hydrogen bonding, influenced by their functional groups. The presence of the nitro group and the benzamide moiety facilitates interactions and reactions that could be harnessed for synthetic applications. For example, the desulfurization of nitrophenyl isothiazol-imines leads to the formation of novel structures through intramolecular reactions, indicating the reactive versatility of nitrophenyl-containing compounds (Argilagos et al., 1998).

Physical Properties Analysis

The physical properties of nitrophenyl benzamides, such as solubility, melting point, and crystal structure, are influenced by the nature of their substituents. The crystalline form, molecular packing, and hydrogen bonding patterns play significant roles in determining these properties, as demonstrated in studies of closely related compounds (Moreno-Fuquen, Azcárate, & Kennedy, 2014).